N-[2-[4-[(2,3-Difluorophenyl)methyl]piperidin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide

• IUPAC Name: N-[2-[4-[(2,3-difluorophenyl)methyl]piperidin-1-yl]-2-oxoethyl]-N-ethylprop-2-enamide
• InChI: InChI=1S/C19H24F2N2O2/c1-3-17(24)22(4-2)13-18(25)23-10-8-14(9-11-23)12-15-6-5-7-16(20)19(15)21/h3,5-7,14H,1,4,8-13H2,2H3
• InChI Key: NUEIYPYIXFZLNC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)N1CCC(CC1)CC2=C(C(=CC=C2)F)F)C(=O)C=C
• Molecular Formula: C19H24F2N2O2
• Molecular Weight: 350.4 g/mol

Description

The compound contains a piperidine ring, which is a common structural motif in many pharmaceuticals and natural products. Piperidines play a significant role in the pharmaceutical industry, with their derivatives present in more than twenty classes of pharmaceuticals. The compound also contains a difluorophenyl group, which is a phenyl ring substituted with two fluorine atoms.

Synthesis Analysis

While specific synthesis methods for this compound are not available, piperidine derivatives can be synthesized through various intra- and intermolecular reactions. A similar compound, N-substituted 6-fluoro-3-(piperidin-4-yl)-1,2-benzoxazole, has been synthesized using piperidine-4-carboxylic acid, 1,3-difluorobenzene, and various halogen derivatives.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Piperidine derivatives are found in many pharmaceuticals and can interact with a variety of biological targets.

Future Directions

Future research could explore the potential pharmaceutical applications of this compound, given the prevalence of piperidine derivatives in the pharmaceutical industry. Further studies could also investigate the synthesis, reactivity, and properties of this compound in more detail.